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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B15618386

TM5275 Sodium Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals experiencing
solubility issues with TM5275 sodium in DMSO and other solvents.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: My TM5275 sodium is not dissolving properly in DMSO. What could be the issue?

Al: Difficulty dissolving TM5275 sodium in DMSO can arise from several factors. The most
common issue is the presence of moisture in the DMSO.[1][2] DMSO is highly hygroscopic,
meaning it readily absorbs moisture from the atmosphere. This absorbed water can
significantly reduce the solubility of TM5275 sodium.[1][2]

Troubleshooting Steps:

e Use fresh, anhydrous DMSO: Always use a new, unopened bottle of anhydrous or molecular
biology grade DMSO.

e Proper Storage: Store DMSO in a dry, tightly sealed container.
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e Sonication/Heating: If precipitation occurs, gentle heating and/or sonication can help dissolve
the compound.[2]

Q2: What is the maximum solubility of TM5275 sodium in DMSO?

A2: The reported solubility of TM5275 sodium in DMSO varies slightly among suppliers, but it
is generally high. For consistent results, it is recommended to prepare stock solutions at a
concentration that is comfortably below the maximum reported solubility.

Q3: TM5275 sodium is insoluble in water and ethanol. How can | prepare it for in vivo studies?

A3: While TM5275 sodium is insoluble in aqueous solutions and ethanaol, it can be formulated
for in vivo administration using a co-solvent system.[1][3] These formulations typically use a
small amount of a DMSO stock solution, which is then mixed with other vehicles like PEG300,
Tween-80, saline, or corn oil.[1][2]

Quantitative Solubility Data

The following table summarizes the solubility of TM5275 sodium in various solvents and
vehicle formulations as reported by different suppliers.
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Solvent/Vehicle

Reported Solubility  Supplier/Source Notes
System
Emphasizes using
100 mg/mL (~183.83 ) fresh DMSO as
DMSO Selleck Chemicals ]
mM) moisture can reduce
solubility.[1]
Recommends using
newly opened DMSO
62.5 mg/mL (~114.90
DMSO M) MedchemExpress and notes that
m
sonication may be
needed.[2]
DMSO Soluble to 100 mM R&D Systems
DMSO 20 mg/mL Cayman Chemical
Water Insoluble Selleck Chemicals
Ethanol Insoluble Selleck Chemicals

10% DMSO, 40%

= 2.5 mg/mL (~4.60

This formulation

PEG300, 5% Tween- M) MedchemExpress results in a clear
m

80, 45% Saline solution.[2]

10% DMSO, 90% This formulation

) > 2.5 mg/mL (~4.60 )

(20% SBE-B-CD in M) MedchemExpress results in a clear
m

Saline) solution.[2]

10% DMSO, 90% > 2.5 mg/mL (~4.60

MedchemExpress

Corn Ol

mM)

DMF

33 mg/mL

Cayman Chemical

DMF:PBS (pH 7.2)
(1:8)

0.11 mg/mL

Cayman Chemical

Experimental Protocols

Protocol 1: Preparation of a 100 mg/mL TM5275 Sodium Stock Solution in DMSO
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e Weigh the desired amount of TM5275 sodium powder in a sterile microcentrifuge tube.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of
100 mg/mL.

e Vortex the solution thoroughly.

o |If full dissolution is not achieved, sonicate the tube in a water bath for 5-10 minutes or gently
warm the solution.

» Store the stock solution at -20°C or -80°C for long-term stability.[2]
Protocol 2: Preparation of an In Vivo Formulation (Example)

This protocol is for a final concentration of > 2.5 mg/mL in a vehicle of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline.[2]

e Prepare a concentrated stock solution of TM5275 sodium in DMSO (e.g., 25 mg/mL).

e To prepare 1 mL of the final formulation, add the solvents in the following order, ensuring
complete mixing after each addition:

o

400 pL of PEG300

[¢]

100 pL of the 25 mg/mL TM5275 sodium in DMSO stock solution

[¢]

50 pL of Tween-80

[e]

450 uL of Saline

e The final solution should be clear. This formulation should be used immediately for optimal
results.[1]

Visualizations
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In Vivo Formulation (Example)
1. Mix 2. Mix 3. Mix
Start with DMSO Add PEG300 P Add Tween-80 P Add Saline |——» Administer Immediately
Stock Solution

Stock Solution Preparation

Weigh TM5275 Add Fresh » | Vortex/ Sonicate » | Store at -20°C
Sodium Powder Anhydrous DMSO / Gently Warm or -80°C

\

Click to download full resolution via product page

Caption: Experimental workflow for preparing TM5275 sodium solutions.
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Caption: TM5275 inhibits PAI-1, promoting fibrinolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [TM5275 sodium solubility issues in DMSO and other
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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